5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline

• Molecular Formula: C11H12BrN3
• Molecular Weight: 266.14 g/mol
• IUPAC Name: 5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline
• InChI: InChI=1S/C11H12BrN3/c1-8-2-3-9(12)6-10(8)15-7-11-13-4-5-14-11/h2-6,15H,7H2,1H3,(H,13,14)
• InChI Key: CPERSCSIZINEGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)NCC2=NC=CN2

Description

5-Bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline is a brominated aniline derivative featuring a methyl group at the 2-position of the benzene ring and an imidazole moiety linked via a methylene bridge to the amine group. The molecular formula is C₁₁H₁₂BrN₃, with a molecular weight of 265.14 g/mol.

Preparation Methods

General Synthetic Route

The synthesis of 5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline generally involves a nucleophilic substitution reaction between 5-bromo-2-methylaniline and 2-(chloromethyl)imidazole under basic conditions. This reaction forms the N-substituted product by linking the imidazole moiety to the aniline nitrogen via a methylene (-CH2-) bridge.

Detailed Synthetic Procedure

• Starting materials:

  • 5-bromo-2-methylaniline
  • 2-(chloromethyl)imidazole (or equivalent halomethylimidazole)
  • Base (commonly potassium carbonate or sodium hydride)
  • Solvent: Polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Reaction conditions:

  • The reaction is typically conducted at elevated temperatures (e.g., 60–100 °C) to facilitate substitution.
  • The base deprotonates the aniline nitrogen, increasing its nucleophilicity for attack on the chloromethyl group.
  • Reaction times vary but generally range from several hours to overnight to achieve completion.

• Work-up and purification:

  • After completion, the reaction mixture is cooled, diluted with water, and extracted with an organic solvent such as ethyl acetate.
  • The organic phase is washed, dried over anhydrous sodium sulfate, and concentrated.
  • Purification is commonly achieved by silica gel column chromatography.

Representative Reaction Scheme

Step	Reagents and Conditions	Description
1	5-bromo-2-methylaniline + 2-(chloromethyl)imidazole, K2CO3, DMF, 80 °C, 12 h	N-alkylation via nucleophilic substitution
2	Work-up: aqueous quench, extraction with EtOAc	Isolation of crude product
3	Purification by silica gel chromatography	Isolation of pure 5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline

Reaction Mechanism

The base deprotonates the amine nitrogen of 5-bromo-2-methylaniline, generating a nucleophilic anilide ion. This anilide attacks the electrophilic carbon of the chloromethyl group on the imidazole ring, displacing chloride and forming the desired N-(1H-imidazol-2-ylmethyl) linkage.

Research Outcomes and Analytical Data

Yield and Purity

• Reported yields for this N-alkylation reaction typically range from 70% to 90%, depending on reaction scale and purification efficiency.
• Purity is confirmed by standard analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).

Characterization Data

Analytical Method	Data/Result
Molecular Formula	C11H12BrN3
Molecular Weight	266.14 g/mol
NMR (1H, typical solvent DMSO-d6 or CDCl3)	Signals corresponding to aromatic protons, methyl group at 2-position, methylene bridge (-CH2-), and imidazole protons
Mass Spectrometry (ESI-MS)	Molecular ion peak at m/z 266 [M+H]+
Melting Point	Typically reported in literature, varies with purity

Comparative Analysis of Preparation Approaches

Parameter	Method Using 2-(chloromethyl)imidazole	Alternative Methods (if any)
Starting Material	5-bromo-2-methylaniline	Not widely reported for this compound
Reaction Type	Nucleophilic substitution (N-alkylation)	No alternative robust methods reported
Solvent	DMF, DMSO	Polar aprotic solvents preferred
Base	Potassium carbonate, sodium hydride	Strong bases required for deprotonation
Yield	70–90%	Not applicable
Purification	Silica gel chromatography	Standard

Chemical Reactions Analysis

5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride, resulting in the reduction of the imidazole ring or the bromine atom.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Scientific Research Applications

5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including infections and cancer.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can coordinate with metal ions, influencing enzyme activity or receptor binding . The bromine atom and methylaniline moiety can also contribute to the compound’s overall biological activity by affecting its binding affinity and specificity .

Comparison with Similar Compounds

Table 1: Structural Features of Analogous Compounds

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)
5-Bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline	Benzene + imidazole	5-Br, 2-CH₃, N-(imidazol-2-ylmethyl)	C₁₁H₁₂BrN₃	265.14
5-(1H-Benzo[d]imidazol-2-yl)-2-methoxyaniline ()	Benzene + benzimidazole	2-OCH₃, benzimidazole fused at 5-position	C₁₄H₁₃N₃O	247.28
4-(5-Bromo-1H-benzodiazol-2-yl)aniline ()	Benzene + benzimidazole	5-Br, benzimidazole fused at 4-position	C₁₃H₁₀BrN₃	288.14
(E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline ()	Benzene + thiophene	4-Br, 2-CH₃, imine-linked 3-bromothiophene	C₁₂H₁₀Br₂N₂S	396.00

Key Observations :

• Heterocycle Type : The target compound’s imidazole ring is smaller and less conjugated than benzimidazoles () or thiophene (), impacting electronic properties and steric interactions .
• Substituent Effects : Bromine at the 5-position (target) vs. 4-position () alters electronic distribution. Methoxy () and thiophene () groups introduce distinct electronic profiles .

Key Observations :

• The target compound may employ imidazole-2-carbaldehyde and 5-bromo-2-methylaniline in a condensation reaction, similar to ’s Schiff base synthesis .

Spectroscopic and Electronic Properties

Table 3: Spectroscopic Data and DFT-Derived Reactivity Descriptors

Compound Name	¹H NMR (δ, ppm)	MS (m/z)	DFT Findings ()
Target Compound	Expected: 2.3 (CH₃), 4.5 (CH₂), 6.8–7.5 (Ar-H), 8.1 (imidazole-H)	265.04 (M+)	Not reported
5-(1H-Benzo[d]imidazol-2-yl)-2-methoxyaniline ()	3.8 (OCH₃), 6.9–7.6 (Ar-H, benzimidazole-H)	247.28 (M+)	N/A
(E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline ()	2.4 (CH₃), 7.0–7.8 (Ar-H, thiophene-H), 8.5 (CH=N)	396.00 (M+)	Low chemical hardness (high reactivity), nucleophilic imine site

Key Observations :

• The target’s methylene bridge (CH₂) and imidazole protons would show distinct shifts compared to benzimidazole () or thiophene derivatives () .
• DFT studies in suggest electron-deficient regions near bromine and heterocycles, which may influence the target’s reactivity in medicinal or catalytic applications .

Biological Activity

5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline is a compound of increasing interest in medicinal chemistry due to its potential biological activities, particularly as an antimicrobial and anticancer agent. This article synthesizes current research findings, case studies, and data tables related to the biological activity of this compound.

Chemical Structure and Properties

The compound features a bromine atom at the 5-position of the aromatic ring, an imidazole moiety linked through a methylene bridge, and a 2-methylaniline structure. This unique combination of functional groups contributes to its biological activities.

The biological activity of 5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The imidazole ring can coordinate with metal ions or interact with enzyme active sites, potentially inhibiting their function.
• Antimicrobial Activity : Preliminary studies suggest that similar imidazole-containing compounds exhibit antimicrobial properties against resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA) .

Antimicrobial Activity

Research indicates that imidazole derivatives can serve as effective antimicrobial agents. For instance, compounds structurally related to 5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline have demonstrated significant activity against MRSA with minimal cytotoxicity .

Compound	MIC (µg/mL)	Activity
5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline	TBD	Antimicrobial
Related Compound A	0.25	Anti-MRSA
Related Compound B	16	Weak Growth Inhibitor

Anticancer Activity

The compound's potential as an anticancer agent has been explored through various studies. For example, analogs have shown cytotoxic effects against different cancer cell lines, with IC50 values indicating their effectiveness.

Compound	Cell Line	IC50 (µM)	Reference
5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline	MCF7	TBD
Analog A	Hep-2	3.25
Analog B	P815	17.82

Case Studies

• Inhibition of IRE1α Kinase : A study highlighted how imidazole derivatives can bind to the inactive conformation of IRE1α, leading to inhibition of its kinase activity. This suggests that similar compounds may also exert effects on cellular signaling pathways .
• Antifungal Properties : Other derivatives have shown antifungal activity against Cryptococcus neoformans, indicating a broader spectrum of biological activity for compounds containing imidazole rings .

Q & A

Basic Research Questions

Q. What are the typical synthetic routes for preparing 5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline, and how can reaction intermediates be characterized?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or coupling reactions. For example, alkylation of 2-methylaniline derivatives with brominated intermediates (e.g., 3-(bromomethyl)benzaldehyde analogs) may introduce the imidazole moiety. Intermediates should be purified via column chromatography and characterized using $^1H$- and $^{13}C$-NMR spectroscopy to confirm regioselectivity and structural integrity . Elemental analysis (EA) or high-resolution mass spectrometry (HRMS) can validate purity.

Q. What analytical techniques are recommended for characterizing 5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline?

• Methodological Answer : Use a combination of spectroscopic and chromatographic methods:

• NMR : Assign proton environments and confirm substitution patterns .
• IR Spectroscopy : Identify functional groups (e.g., C-Br stretch at ~500–600 cm$^{-1}$) .
• HPLC or GC-MS : Assess purity and detect byproducts .
• Melting Point Analysis : Compare with literature values for consistency .

Q. How can researchers evaluate the biological activity of this compound in vitro?

• Methodological Answer : Utilize cytotoxicity assays such as the Sulforhodamine B (SRB) assay, which quantifies cellular protein content to measure drug-induced cytotoxicity. This method is compatible with 96-well plates and offers high sensitivity (signal-to-noise ratio ~1.5 at 564 nm) . Dose-response curves and IC$_{50}$ values should be calculated using nonlinear regression models.

Advanced Research Questions

Q. How can reaction conditions be optimized to improve the yield and purity of 5-bromo-N-(1H-imidazol-2-ylmethyl)-2-methylaniline?

• Methodological Answer : Screen solvents (e.g., DMF, THF), catalysts (e.g., Pd for coupling reactions), and temperatures using design-of-experiment (DoE) approaches. For instance, achieved high purity for benzimidazole derivatives using triethylamine as a base in ethanol under reflux. Monitor reaction progress via TLC and optimize workup procedures (e.g., acid-base extraction) to remove unreacted starting materials .

Q. What computational methods can predict the electronic properties and reactivity of this compound?

• Methodological Answer : Density Functional Theory (DFT) with hybrid functionals (e.g., B3LYP) can calculate molecular orbitals, electrostatic potentials, and reaction pathways. Basis sets like 6-31G(d) are suitable for geometry optimization. Studies in and demonstrated DFT's accuracy in thermochemical properties (average error ~2.4 kcal/mol for atomization energies) .

Q. How can structural ambiguities in derivatives of this compound be resolved?

• Methodological Answer : X-ray crystallography is definitive for resolving stereochemical uncertainties. For example, used single-crystal X-ray diffraction to confirm the crystal structure of a bromo-iodo-methylaniline analog, revealing bond angles and packing motifs. Synchrotron radiation may enhance resolution for heavy atoms like bromine .

Q. What strategies can address contradictions in biological activity data across studies?

• Methodological Answer : Standardize assay protocols (e.g., cell line selection, incubation time) to minimize variability. Use orthogonal assays (e.g., SRB for cytotoxicity, fluorescent probes for target engagement) to cross-validate results. highlights the SRB assay's reproducibility for high-throughput screening . Meta-analyses of structure-activity relationships (SAR) can identify substituents critical for activity, as seen in for thiadiazol derivatives .

Q. How can researchers investigate the degradation pathways or metabolic stability of this compound?

• Methodological Answer : Perform stability studies under physiological conditions (e.g., PBS at pH 7.4, 37°C) with LC-MS/MS monitoring. For metabolic profiling, use liver microsomes or hepatocyte incubations. reported microbial degradation pathways for methylaniline derivatives via meta-cleavage, suggesting potential analogs for comparative studies .